![molecular formula C6H3ClINO2 B1433145 2-Chloro-3-iodopyridine-4-carboxylic acid CAS No. 1423027-39-7](/img/structure/B1433145.png)
2-Chloro-3-iodopyridine-4-carboxylic acid
Overview
Description
“2-Chloro-3-iodopyridine-4-carboxylic acid” is a halogenated pyridine derivative. It has a molecular weight of 283.45 . The IUPAC name for this compound is 2-chloro-3-iodoisonicotinic acid .
Molecular Structure Analysis
The molecular structure of “2-Chloro-3-iodopyridine-4-carboxylic acid” can be represented by the InChI code1S/C6H3ClINO2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,(H,10,11)
. This indicates that the molecule consists of a pyridine ring with chlorine and iodine substituents at the 2nd and 3rd positions, respectively, and a carboxylic acid group at the 4th position. Physical And Chemical Properties Analysis
The compound “2-Chloro-3-iodopyridine-4-carboxylic acid” is a solid .Scientific Research Applications
Synthesis of Pyridine Derivatives
2-Chloro-3-iodopyridine-4-carboxylic acid: is a valuable intermediate in the synthesis of various pyridine derivatives. These derivatives are crucial in the development of new pharmaceuticals, agrochemicals, and organic materials. The presence of both chloro and iodo substituents allows for selective functionalization through cross-coupling reactions .
Development of Organic Light-Emitting Diodes (OLEDs)
This compound can be used to create intermediates for OLEDs. The pyridine ring structure is a common motif in ligands for transition metals used in OLEDs, which are essential for the production of displays and lighting technologies .
Ligand Synthesis for Transition Metal Catalysis
The compound serves as a precursor for the synthesis of ligands for transition metal catalysis. Such ligands can enhance the efficiency and selectivity of metal-catalyzed reactions, which are fundamental in industrial chemical processes .
Pharmaceutical Research
In pharmaceutical research, 2-Chloro-3-iodopyridine-4-carboxylic acid is used to develop novel drug candidates. Its structural features make it a versatile building block for creating compounds with potential biological activity .
Material Science
The compound finds applications in material science, particularly in the creation of advanced polymers and functional materials. Its reactive sites enable it to be incorporated into polymer chains, altering their properties for specific applications .
Agricultural Chemistry
In the field of agricultural chemistry, this compound is utilized to synthesize new agrochemicals. The pyridine ring is a common scaffold in herbicides and insecticides, and the substituents on the ring can be modified to target specific pests or weeds .
Safety And Hazards
properties
IUPAC Name |
2-chloro-3-iodopyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClINO2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWQJOBJJNDWGCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C(=O)O)I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClINO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-iodopyridine-4-carboxylic acid | |
CAS RN |
1423027-39-7 | |
Record name | 2-chloro-3-iodopyridine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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